N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-phenylethanesulfonamide
• InChI: InChI=1S/C24H24N2O3S/c27-24(21-10-5-2-6-11-21)26-16-7-12-20-13-14-22(18-23(20)26)25-30(28,29)17-15-19-8-3-1-4-9-19/h1-6,8-11,13-14,18,25H,7,12,15-17H2
• InChI Key: ZGIXEKNYZGMFJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NS(=O)(=O)CCC3=CC=CC=C3)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide, also known as NBTQS, is a recently discovered synthetic compound that has been found to have a wide range of applications in scientific research. This compound is a benzene sulfonamide derivative of tetrahydroquinoline and is used as a ligand in many different experiments. It is used in a variety of research fields, including biochemistry, pharmacology, and biotechnology.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide is used in a variety of scientific research applications. It is used as a ligand for binding to proteins and other molecules, as well as for studying enzyme kinetics and protein-ligand interactions. It is also used in the study of enzyme inhibitors, as well as in the study of drug-receptor interactions. Furthermore, it has been used in the study of signal transduction pathways and the study of enzyme-substrate interactions.

Mechanism of Action

The mechanism of action of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide is not yet fully understood. However, it is believed that the compound binds to proteins and other molecules through hydrophobic interactions, as well as through hydrogen bonding. Furthermore, it is believed that the compound can also interact with other molecules through electrostatic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide have not yet been fully studied. However, it is believed that the compound can have a wide range of effects on different biochemical and physiological processes. For example, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Furthermore, it has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide has several advantages for lab experiments. First, it is relatively easy to synthesize and can be prepared in large quantities. Additionally, it is relatively stable and has a long shelf life. Furthermore, it is relatively inexpensive and can be used in a variety of experiments.
However, there are also some limitations to using N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide in lab experiments. For example, it is not as soluble in water as some other compounds, which can make it difficult to work with. Additionally, it can be easily degraded by light and heat, which can limit its use in experiments.

Future Directions

The potential applications of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide are still being explored. One possible future direction is the use of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide as a drug delivery system. This could potentially allow for the targeted delivery of drugs to specific cells or tissues. Additionally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide could potentially be used as an enzyme inhibitor to study the regulation of enzyme activity. Finally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide could be used to study the interactions between proteins and other molecules, which could potentially lead to new insights into the mechanisms of disease.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide can be synthesized in a two-step process. The first step involves the reaction of 1-benzoyl-2,3,4-tetrahydroquinoline (THQ) with 2-phenylethane-1-sulfonamide (PES) in the presence of anhydrous sodium acetate and acetic acid. This reaction results in the formation of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide. The second step involves the removal of the remaining acetic acid and the formation of the final product, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-phenylethane-1-sulfonamide.